Cas no 2229556-22-1 (3-amino-2-(2-chloropyridin-3-yl)propanoic acid)

• Product Name: 3-amino-2-(2-chloropyridin-3-yl)propanoic acid
• CAS No: 2229556-22-1
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 6441188
• PubChem ID: 165713863
• Update Time: 2025-07-21

3-amino-2-(2-chloropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-chloropyridin-3-yl)propanoic acid
• EN300-1976814
• 2229556-22-1

• Inchi： 1S/C8H9ClN2O2/c9-7-5(2-1-3-11-7)6(4-10)8(12)13/h1-3,6H,4,10H2,(H,12,13)
• InChI Key： JOIZTSWKZYTOPH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C(=O)O)CN

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-2-(2-chloropyridin-3-yl)propanoic acid

Introduction to 3-amino-2-(2-chloropyridin-3-yl)propanoic acid (CAS No: 2229556-22-1)

3-amino-2-(2-chloropyridin-3-yl)propanoic acid, identified by the CAS number 2229556-22-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amino acid backbone with a chlorinated pyridine ring, has garnered considerable attention in recent years due to its versatile applications in drug discovery and medicinal chemistry.

The structural framework of 3-amino-2-(2-chloropyridin-3-yl)propanoic acid comprises a propanoic acid moiety substituted with an amino group at the third position and a 2-chloropyridine ring at the second position. This configuration imparts distinct chemical and biological properties, making it a valuable scaffold for developing novel therapeutic agents. The presence of both polar and non-polar functional groups enhances its solubility and reactivity, facilitating its use in various synthetic pathways.

In the context of modern pharmaceutical research, 3-amino-2-(2-chloropyridin-3-yl)propanoic acid has been explored for its potential in modulating biological targets associated with inflammatory diseases, cancer, and neurodegenerative disorders. Recent studies have highlighted its role as a precursor in the synthesis of small-molecule inhibitors that exhibit promising activity against key enzymes and receptors implicated in these conditions.

One of the most compelling aspects of 3-amino-2-(2-chloropyridin-3-yl)propanoic acid is its utility in fragment-based drug design. By serving as a building block, this compound enables the rapid assembly of diverse libraries of molecules for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be further optimized to achieve high efficacy and selectivity. The chloropyridine moiety, in particular, has been shown to enhance binding affinity through interactions with hydrophobic pockets and aromatic residues in protein targets.

Recent advancements in computational chemistry have further illuminated the therapeutic potential of 3-amino-2-(2-chloropyridin-3-yl)propanoic acid. Molecular docking simulations have revealed its strong binding interactions with enzymes such as kinases and phosphodiesterases, which are central to numerous signaling pathways involved in disease progression. These simulations not only predict the compound's mechanism of action but also guide the design of derivatives with improved pharmacokinetic profiles.

The synthesis of 3-amino-2-(2-chloropyridin-3-yl)propanoic acid presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences requiring precise control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce this compound on a larger scale. Such advancements are crucial for supporting preclinical and clinical studies aimed at evaluating its therapeutic efficacy.

In addition to its pharmaceutical applications, 3-amino-2-(2-chloropyridin-3-yl)propanoic acid has found utility in materials science and agrochemical research. Its ability to participate in coordination chemistry has led to the development of novel metal complexes with potential applications as catalysts or sensors. Furthermore, derivatives of this compound have shown promise as intermediates in the synthesis of agrochemicals that exhibit enhanced pest resistance while maintaining environmental safety.

The growing body of research on 3-amino-2-(2-chloropyridin-3-yl)propanoic acid underscores its significance as a versatile building block in chemical biology and drug discovery. As our understanding of its structural and functional properties continues to evolve, so too will its applications across multiple disciplines. Future studies are likely to explore new synthetic strategies and expand its therapeutic potential, further solidifying its role as a cornerstone compound in modern chemical research.